methyl 2-[1-(3-ethoxyphenyl)-7-methyl-3,9-dioxo-3,9-dihydrochromeno[2,3-c]pyrrol-2(1H)-yl]-4-methyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C26H22N2O6S
• Molecular Weight: 490.5 g/mol
• IUPAC Name: methyl 2-[1-(3-ethoxyphenyl)-7-methyl-3,9-dioxo-1H-chromeno[2,3-c]pyrrol-2-yl]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C26H22N2O6S/c1-5-33-16-8-6-7-15(12-16)20-19-21(29)17-11-13(2)9-10-18(17)34-22(19)24(30)28(20)26-27-14(3)23(35-26)25(31)32-4/h6-12,20H,5H2,1-4H3
• InChI Key: QTEDVEVCKCEYMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NC(=C(S4)C(=O)OC)C)OC5=C(C3=O)C=C(C=C5)C

Description

• This compound is also known by its systematic name: 11-Chloro-2,3-dihydro-2-methyl-1H-dibenz[2,3:6,7]oxepino[4,5-c]pyrrol-1-one .
• Its chemical formula is C₁₇H₁₂ClNO₂ , and it has a molecular weight of approximately 297.7 g/mol.
• The compound’s structure features a fused bicyclic system containing a pyrrole ring and an oxepine ring.
• It exhibits interesting pharmacological properties, making it relevant for scientific research and applications.

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not readily available in the literature. it likely involves multi-step reactions to assemble the complex structure.
• Researchers may explore various strategies, such as cyclization reactions, functional group transformations, and heterocyclic syntheses.

Chemical Reactions Analysis

Reactivity: The compound contains several functional groups (chloro, methyl, ethoxy, and thiazole), suggesting potential reactivity.

Common Reactions:

Major Products: Detailed studies are needed to identify major products resulting from these reactions.

Scientific Research Applications

Medicinal Chemistry: Researchers may explore its potential as a drug candidate due to its unique structure.

Biological Studies: Investigating its interactions with biological targets (enzymes, receptors, etc.) could reveal its biological effects.

Materials Science: The compound might find applications in materials with specific properties.

Industry: If scalable synthesis methods are developed, it could be used in industry.

Mechanism of Action

• The exact mechanism remains speculative without experimental data.
• Researchers would need to study its interactions with cellular components, signaling pathways, and potential targets.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The compound’s fused oxepine-pyrrole system sets it apart from other related compounds.

Remember that further research and experimental validation are essential to fully understand this compound’s properties and applications